Cas no 166977-96-4 (7-Iodo-4,4-dimethyl-3,4-dihydro-2h-naphtalen-1-one)

7-Iodo-4,4-dimethyl-3,4-dihydro-2H-naphthalen-1-one is a halogenated naphthalenone derivative with potential applications in synthetic organic chemistry and pharmaceutical research. Its structure features a rigid naphthalene backbone substituted with an iodine atom at the 7-position and geminal dimethyl groups at the 4-position, enhancing steric and electronic properties. The iodine moiety offers versatility for further functionalization via cross-coupling reactions, while the ketone group provides a reactive site for derivatization. This compound is particularly useful as an intermediate in the synthesis of complex molecules, including bioactive compounds and materials. Its stability and well-defined reactivity make it a valuable building block for targeted chemical transformations.
7-Iodo-4,4-dimethyl-3,4-dihydro-2h-naphtalen-1-one structure
166977-96-4 structure
Product Name:7-Iodo-4,4-dimethyl-3,4-dihydro-2h-naphtalen-1-one
CAS No:166977-96-4
MF:C12H13IO
MW:300.135495901108
CID:2189693
PubChem ID:11415342
Update Time:2025-06-07

7-Iodo-4,4-dimethyl-3,4-dihydro-2h-naphtalen-1-one Chemical and Physical Properties

Names and Identifiers

    • 7-Iodo-4,4-dimethyl-3,4-dihydro-2h-naphtalen-1-one
    • G68053
    • 4,4-Dimethyl-7-iodo-1-tetralone
    • 7-iodo-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one
    • PFMSGNTWSBOOOA-UHFFFAOYSA-N
    • 7-iodo-4,4-dimethyl-2,3-dihydronaphthalen-1-one
    • SCHEMBL8662369
    • 166977-96-4
    • MFCD28155080
    • Inchi： 1S/C12H13IO/c1-12(2)6-5-11(14)9-7-8(13)3-4-10(9)12/h3-4,7H,5-6H2,1-2H3
    • InChI Key： PFMSGNTWSBOOOA-UHFFFAOYSA-N
    • SMILES： IC1C=CC2=C(C=1)C(CCC2(C)C)=O

Computed Properties

  • Exact Mass: 300.00111g/mol
  • Monoisotopic Mass: 300.00111g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

7-Iodo-4,4-dimethyl-3,4-dihydro-2h-naphtalen-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB593498-250mg
7-Iodo-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one; .
 166977-96-4
250mg
 €330.70 2024-07-24
abcr
AB593498-1g
7-Iodo-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one; .
 166977-96-4
1g
 €779.20 2024-07-24
Ambeed
A1220714-100mg
7-Iodo-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one
 166977-96-4 98%
100mg
 $107.0 2024-04-23
Ambeed
A1220714-250mg
7-Iodo-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one
 166977-96-4 98%
250mg
 $188.0 2024-04-23
Ambeed
A1220714-1g
7-Iodo-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one
 166977-96-4 98%
1g
 $502.0 2024-04-23
Ambeed
A1220714-5g
7-Iodo-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one
 166977-96-4 98%
5g
 $1695.0 2024-04-23

7-Iodo-4,4-dimethyl-3,4-dihydro-2h-naphtalen-1-one Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:166977-96-4)7-Iodo-4,4-dimethyl-3,4-dihydro-2h-naphtalen-1-one
Order Number:A849765
Stock Status:in Stock
Quantity:250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:26
Price ($):169.0/452.0/1526.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:166977-96-4)7-Iodo-4,4-dimethyl-3,4-dihydro-2h-naphtalen-1-one
A849765
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):169.0/452.0/1526.0
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